Cas no 735275-21-5 (cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-21-5
• MF: C₁₅H₁₇ClO₃
• MW: 280.746683835983
• CID: 875342
• PubChem ID: 24722560
• Update Time: 2025-10-24

cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CIS-3-[2-(2-CHLOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• 735275-21-5
• MFCD01319811
• (1R,3S)-3-[2-(2-chlorophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• CIS-3-[2-(2-CHLOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• AKOS016017356
• cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319811
• Inchi： 1S/C15H17ClO3/c16-13-7-2-1-6-12(13)14(17)9-10-4-3-5-11(8-10)15(18)19/h1-2,6-7,10-11H,3-5,8-9H2,(H,18,19)/t10-,11+/m0/s1
• InChI Key： ZEOGBHNFARNCLO-WDEREUQCSA-N
• SMILES： ClC1C=CC=CC=1C(C[C@H]1CCC[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 280.08700
• Monoisotopic Mass: 280.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 425.1±15.0 °C at 760 mmHg
• Flash Point: 210.9±20.4 °C
• PSA: 54.37000
• LogP: 3.80380
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-2-(2-Chlorophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

Research Update on cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS: 735275-21-5)

Recent studies on cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS: 735275-21-5) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds. This compound, characterized by its unique cyclohexane-carboxylic acid backbone and a 2-chlorophenyl ketone moiety, has garnered attention for its role in modulating specific biochemical pathways. The latest research focuses on its applications in medicinal chemistry, particularly in the development of novel therapeutic agents targeting inflammatory and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a modulator of gamma-aminobutyric acid (GABA) receptors. The research demonstrated that derivatives of cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid exhibit enhanced binding affinity to GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The study employed molecular docking simulations and in vitro assays to validate these findings, providing a robust foundation for further preclinical development.

In addition to its neurological applications, recent investigations have also explored the compound's anti-inflammatory properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These findings position the compound as a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid have also been a focus of recent research. Advances in catalytic asymmetric synthesis, as detailed in a 2023 Tetrahedron Letters publication, have improved the yield and enantiomeric purity of the compound. These methodological improvements are critical for scaling up production and ensuring reproducibility in pharmacological studies.

Looking ahead, researchers are now investigating the compound's potential in combination therapies. Preliminary data from a 2024 study suggest that when co-administered with existing drugs, derivatives of cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid may enhance therapeutic efficacy while reducing side effects. This multi-target approach could revolutionize treatment paradigms for complex diseases, though further clinical trials are needed to confirm these observations.

In summary, cis-3-[2-(2-Chlorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid (CAS: 735275-21-5) continues to emerge as a versatile scaffold in drug discovery. Its applications span neurological and inflammatory disorders, supported by robust mechanistic and synthetic studies. Future research will likely focus on translational studies to bridge the gap between laboratory findings and clinical applications.